3-chloro-N-(2-chlorobenzyl)-N-(furan-2-ylmethyl)benzamide

• Molecular Formula: C19H15Cl2NO2
• Molecular Weight: 360.2 g/mol
• SMILES: C1=CC=C(C(=C1)CN(CC2=CC=CO2)C(=O)C3=CC(=CC=C3)Cl)Cl
• InChI: InChI=1S/C19H15Cl2NO2/c20-16-7-3-6-14(11-16)19(23)22(13-17-8-4-10-24-17)12-15-5-1-2-9-18(15)21/h1-11H,12-13H2
• InChIKey: OXXJPQQHDDJEFW-UHFFFAOYSA-N

Regioisomer substitution in benzamide libraries is a leading cause of irreproducible screening results. 3-Chloro-N-(2-chlorobenzyl)-N-(furan-2-ylmethyl)benzamide (CAS 879936-82-0) is the exact 3-chloro, 2-chlorobenzyl regioisomer required for SAR consistency. • Defined probe for Cl-position structure-activity relationship studies • Comparator for LogP/permeability profiling against mono-chlorinated analogs • Reference standard for HPLC/LC-MS separation of C19H15Cl2NO2 positional isomers. Supplied with analytical data; ships globally.

3-Chloro-N-(2-chlorobenzyl)-N-(furan-2-ylmethyl)benzamide Procurement & Baseline

3-Chloro-N-(2-chlorobenzyl)-N-(furan-2-ylmethyl)benzamide (CAS 879936-82-0) is a synthetic, halogenated benzamide derivative with the molecular formula C19H15Cl2NO2 and a molecular weight of approximately 360.2 g/mol . It belongs to a broader class of N,N-disubstituted benzamides characterized by a 3-chlorobenzamide core substituted with 2-chlorobenzyl and furan-2-ylmethyl groups. This compound is primarily offered as a research chemical for screening applications, and its procurement value is defined by its specific substitution pattern within a series of closely related regioisomers and analogs.

Workflow

SAR screening hit validation

Selection

3-chloro, 2-chlorobenzyl regioisomer

Use Context

Reproducibility in phenotypic screening

3-Chloro-N-(2-chlorobenzyl)-N-(furan-2-ylmethyl)benzamide: Substitution Risks

In research procurement, substituting one halogenated benzamide analog for another without rigorous justification is a common source of irreproducible results. For the class of N-(chlorobenzyl)-N-(furan-2-ylmethyl)benzamides, the position of the chlorine atom on the benzamide ring (2-, 3-, or 4-chloro) and on the benzyl ring (2-, 3-, or 4-chloro) generates regioisomers with identical molecular formulas but distinct three-dimensional electrostatic surfaces, dipole moments, and biological target engagement. Even minor positional shifts can drastically alter binding kinetics, selectivity, and cellular activity . Therefore, specifying the exact 3-chloro, 2-chlorobenzyl regioisomer is critical for ensuring experimental consistency, particularly when phenotypic screening hits have been identified with a specific substitution pattern.

Regioisomer identity

Same molecular formula, but distinct electrostatic surfaces may alter target engagement

Binding kinetics shift

2- or 4-chloro analogs may shift binding kinetics and cellular activity relative to the 3-chloro regioisomer

Class-level evidence

Positional chlorine shifts are predicted to change activity; experimental validation remains limited

3-Chloro-N-(2-chlorobenzyl)-N-(furan-2-ylmethyl)benzamide Differentiation Evidence

Chlorine Positional Isomer Differentiation

The target compound is differentiated from its closest regioisomers solely by the substitution pattern: a chlorine atom at the 3-position of the benzamide ring combined with a 2-chlorobenzyl group. Direct analogs include 2-chloro-N-(2-chlorobenzyl)-N-(furan-2-ylmethyl)benzamide and 4-chloro-N-(2-chlorobenzyl)-N-(furan-2-ylmethyl)benzamide. While all share the molecular formula C19H15Cl2NO2, they are distinct chemical entities. No head-to-head biological activity data are publicly available in peer-reviewed literature or patents for this compound series . Consequently, the primary differentiation evidence is limited to chemical identity verification. The measured molecular weight of 360.2 g/mol is identical across these regioisomers, so analytical differentiation requires orthogonal techniques such as NMR, HPLC retention time, or X-ray crystallography.

Regioisomer identity

Class-level inference

3-chloro on benzamide, 2-chlorobenzyl

Differentiation requires orthogonal analytical methods

Supports regioisomer verification

Evidence Dimension	Regioisomeric chemical identity (chlorine position)
Target Compound Data	3-chloro substitution on benzamide ring; 2-chloro substitution on benzyl ring
Comparator Or Baseline	2-chloro-N-(2-chlorobenzyl)-N-(furan-2-ylmethyl)benzamide (2-chloro, 2-chlorobenzyl); 4-chloro-N-(2-chlorobenzyl)-N-(furan-2-ylmethyl)benzamide (4-chloro, 2-chlorobenzyl); 2-chloro-N-(4-chlorobenzyl)-N-(furan-2-ylmethyl)benzamide (2-chloro, 4-chlorobenzyl); 4-chloro-N-(4-chlorobenzyl)-N-(furan-2-ylmethyl)benzamide (4-chloro, 4-chlorobenzyl)
Quantified Difference	Not applicable beyond structural identity.
Conditions	Chemical structure determination; CAS registry differentiation.

Why This Matters

Procurement of the wrong regioisomer leads to invalid structure-activity relationships, as even minor positional changes can abolish target binding or alter metabolic stability, undermining research reproducibility.

Dichloro vs. Monochloro Analog Comparison

The target compound (C19H15Cl2NO2, ~360.2 g/mol) contains two chlorine atoms, distinguishing it from the mono-chlorinated analog N-(2-chlorobenzyl)-N-(furan-2-ylmethyl)benzamide (CAS 879937-34-5, C19H16ClNO2, ~325.8 g/mol) . This results in a molecular weight increase of approximately 34.4 g/mol and likely impacts lipophilicity and membrane permeability. Quantitative LogP values for these specific compounds are not publicly available. However, based on class-level inference, the additional aromatic chlorine atom is predicted to increase the partition coefficient (LogP) by roughly 0.6–0.8 log units relative to the mono-chlorinated analog, potentially enhancing passive membrane diffusion but also increasing non-specific protein binding risk.

Dichloro vs. monochloro

Data to verify

MW ~360.2 (2 Cl) vs ~325.8 (1 Cl); Δ~34.4 g/mol

Predicted ΔLogP ~0.6–0.8 (class-level)

Higher lipophilicity may alter membrane partitioning

Evidence Dimension	Molecular weight and number of halogen atoms
Target Compound Data	Molecular weight ~360.2 g/mol; 2 chlorine atoms (one on benzamide ring, one on benzyl ring).
Comparator Or Baseline	N-(2-chlorobenzyl)-N-(furan-2-ylmethyl)benzamide (CAS 879937-34-5): molecular weight ~325.8 g/mol; 1 chlorine atom (on benzyl ring only).
Quantified Difference	Molecular weight increase of ~34.4 g/mol; predicted LogP increase of ~0.6–0.8 units (class-level inference).
Conditions	Physicochemical property comparison based on molecular structure; no experimental LogP data available.

Why This Matters

The distinct molecular weight and predicted higher lipophilicity influence chromatographic behavior, solubility, and biological partitioning, making the target compound unsuitable as a direct replacement in assays optimized for the mono-chlorinated analog.

Electrostatic Potential Across Regioisomers

The 3-chloro substitution on the benzamide ring creates a distinct molecular electrostatic potential surface compared to the 2-chloro and 4-chloro analogs. While quantitative binding data are absent from the public domain, in silico docking or physics-based modeling is routinely used to predict differential target engagement. For instance, the electron-withdrawing effect of the 3-chloro group influences the electron density of the amide carbonyl, which can alter hydrogen-bonding capacity with kinase hinge regions or other biological targets differently than a 2-chloro (sterically hindered) or 4-chloro (electronically distinct) substituent . This class-level inference underscores that even without direct biological data, the specific substitution pattern justifies unique procurement for computational or experimental screening workflows.

Electrostatic surface

Class-level inference

3-chloro creates distinct electrostatic potential vs 2- and 4-chloro analogs

In silico prediction; no experimental binding data

Informs docking model validation

Evidence Dimension	Predicted electronic property (electrostatic potential surface, dipole moment orientation)
Target Compound Data	3-chloro regioisomer: specific electrostatic surface and dipole orientation.
Comparator Or Baseline	2-chloro and 4-chloro regioisomers: distinct electrostatic surfaces and dipole vectors.
Quantified Difference	Not experimentally quantified for this series; qualitative difference in dipole orientation and H-bond acceptor strength expected.
Conditions	In silico structural comparison; no experimental crystallographic or binding data available for direct comparison.

Why This Matters

When screening against protein targets, the complementary electrostatic surface is a critical determinant of binding. Procuring the incorrect regioisomer can lead to false negatives or missed hit series.

3-Chloro-N-(2-chlorobenzyl)-N-(furan-2-ylmethyl)benzamide Applications

Medicinal Chemistry Hit-to-Lead SAR Expansion

Based on its distinct regioisomeric identity (Section 3, Evidence 1), the compound is best suited for structure-activity relationship (SAR) studies where a screening hit has been identified with a 3-chloro, 2-chlorobenzyl substitution pattern. Researchers can use it as a defined starting point to systematically explore the chemical space around the benzamide core while minimizing the risk of misinterpreting regioisomer-driven activity changes .

Physicochemical Profiling of Halogenated Benzamides

The elevated molecular weight and dichloro substitution (Section 3, Evidence 2) make this compound a relevant probe for profiling how an additional aromatic chlorine affects solubility, LogP, and permeability in a controlled chemical series. It serves as a comparator against its mono-chlorinated analog in permeability assays and metabolic stability studies.

Computational Docking Model Validation

As highlighted by the class-level inference on electrostatic potential differences (Section 3, Evidence 3), this compound can serve as a test case for validating in silico docking models that claim to distinguish between closely related regioisomers. Its procurement enables the experimental verification of computationally predicted binding poses for negative control experiments.

Analytical Method for Regioisomer Resolution

Given the need for analytical differentiation from other C19H15Cl2NO2 regioisomers, the compound can be employed in developing robust HPLC, LC-MS, or SFC methods for the separation and quantification of positional isomers in mixture analysis, directly addressing a key procurement-related quality control challenge .

Application

Selection Property

Validation Focus

SAR expansion

Regioisomer-specific identity

Structural confirmation review

Physicochemical profiling

Dichloro substitution (MW, LogP)

Solubility/permeability assay context

Docking model validation

Electrostatic surface distinctiveness

In silico pose verification

Analytical method development

Regioisomer resolution requirements

Separation method verification